2,5-Dichloropent-1-ene
Overview
Description
2,5-Dichloropent-1-ene is a chemical compound with the CAS Number: 58568-26-6. It has a molecular weight of 139.02 and its MDL number is MFCD19232936 .
Molecular Structure Analysis
The IUPAC name for this compound is 2,5-dichloro-1-pentene . The InChI code for this compound is 1S/C5H8Cl2/c1-5(7)3-2-4-6/h1-4H2 . This information can be used to derive the molecular structure of the compound.Scientific Research Applications
1. Packing Analysis and Crystal Chemistry
The study of 2,5-dibenzylidenecyclopent-3-ene-1-one, closely related to 2,5-Dichloropent-1-ene, highlights the formation of a non-topochemical pseudo-mirror-symmetric dimer upon photoirradiation. Through packing energy calculations and analysis of thermal motion, this research contributes to understanding the dimerization reaction, crystal structure, and properties of such compounds (Sarma & Bernstein, 1992).
2. Enyne Cross-Metathesis/ATRA Reactions
Research involving the use of 1,5-dichloropent-2-ene derivatives, synthesized through sequential enyne cross-metathesis reactions of arylalkynes with ethylene and subsequent atom transfer radical addition (ATRA), demonstrates the potential in organic synthesis. This process utilizes a second-generation Grubbs alkylidene complex, showing promise in converting reaction products into vinylcyclopropanes (Kiefer et al., 2012).
3. Molecular Structures in Gas Phase
The molecular structures of derivatives of silacyclopent-3-ene, such as 1,1-dichloro-1-silacyclopent-3-ene, have been studied through electron diffraction. This research contributes to the understanding of molecular symmetry and deviations in planarity in such compounds, which could be relevant for studying the behavior of this compound under similar conditions (Cradock et al., 1979).
4. Reactions with Na[Cp(CO)2Fe]
The reaction of 1,1-dichlorosilacyclopent-3-ene with Na[Cp(CO)2Fe] in a 1/1 ratio produces various complexes, providing insights into the reactions and potential applications of similar dichloro compounds in organometallic chemistry (Dufour et al., 1998).
5. Electrochemical Polymerization
The electrochemical polymerization of new monomers, such as 2,5-bis-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-1-phenyl-1H-pyrrole (ENE), indicates potential applications in electrochromic devices. This kind of research provides a basis for the exploration of similar polymerization processes for compounds like this compound (Carbas et al., 2014).
Properties
IUPAC Name |
2,5-dichloropent-1-ene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8Cl2/c1-5(7)3-2-4-6/h1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USNTWHNVOCFREU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CCCCl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58568-26-6 |
Source
|
| Record name | 2,5-dichloropent-1-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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